Cas no 169814-48-6 (1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone)

1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone is a specialized organic compound featuring an isoxazole core substituted with a 4-chlorophenyl group and a methyl group, along with an acetyl functional group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chlorophenyl moiety enhances lipophilicity, while the isoxazole ring contributes to stability and bioactivity. The compound is particularly useful in the development of heterocyclic derivatives for medicinal chemistry applications, including potential antimicrobial or anti-inflammatory agents. High purity and well-defined synthetic pathways ensure consistency for research and industrial use.
1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone structure
169814-48-6 structure
Product Name:1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone
CAS No:169814-48-6
MF:C12H10ClNO2
MW:235.666302204132
MDL:MFCD01313507
CID:105883
PubChem ID:2735240
Update Time:2025-10-12

1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone
    • 1-[3-(4-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]ethanone
    • 1-[3-(4-Chlorophenyl)-5-methylisoxazol-4-yl]ethanone
    • 4-Acetyl-3-(4-chlorophenyl)-5-methylisoxazole
    • BUTTPARK 75\12-06
    • Ethanone, 1-[3-(4-chlorophenyl)-5-Methyl-4-isoxazolyl]-
    • 1-[3-(4-CHLOROPHENYL)-5-METHYLISOXAZOL-4-YL]ETHAN-1-ONE
    • HMS566C21
    • 1-[3-(4-chlorophenyl)-5-methyl-1,2-oxazol-4-yl]ethan-1-one
    • 1-[3-(4-chlorophenyl)-5-methylisoxazol-4-yl]ethan-1-one, AldrichCPR
    • Ethanone,1-[3-(4-chlorophenyl)-5-methyl-4-isoxazolyl]-
    • XSAMMAPYCPHHKH-UHFFFAOYSA-N
    • 1-[3-(4-chloro-phenyl)-5-methyl-isoxazol-4-yl]-ethanone
    • FT-0607108
    • 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethan-1-one
    • SCHEMBL1575050
    • AS-5941
    • AKOS015909459
    • MFCD01313507
    • CS-0318448
    • A18293
    • 169814-48-6
    • Maybridge1_008689
    • 1-[3-(4-chlorophenyl)-5-methyl-4-isoxazolyl]-Ethanone
    • DTXSID00370634
    • MDL: MFCD01313507
    • Inchi: 1S/C12H10ClNO2/c1-7(15)11-8(2)16-14-12(11)9-3-5-10(13)6-4-9/h3-6H,1-2H3
    • InChI Key: XSAMMAPYCPHHKH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C(C(C)=O)=C(C)ON=1

Computed Properties

  • Exact Mass: 235.04000
  • Monoisotopic Mass: 235.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Melting Point: 54-56
  • PSA: 43.10000
  • LogP: 3.50600

1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 22
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25

1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone Pricemore >>

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Additional information on 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone

1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone: A Comprehensive Overview

1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone is a chemical compound with the CAS registry number 169814-48-6. This compound belongs to the class of organic compounds known as isoxazolones, which are heterocyclic aromatic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a chlorophenyl group attached to the isoxazole ring, along with a methyl group and an ethanone substituent. These structural features contribute to its unique chemical properties and potential applications in various fields.

The synthesis of 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, often utilizing methods such as nucleophilic substitution, condensation reactions, and oxidative coupling. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

One of the most promising applications of 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone lies in the field of drug discovery. Isoxazolones, including this compound, have been shown to exhibit potent biological activities, such as antimicrobial, antioxidant, and anti-inflammatory properties. Recent studies have demonstrated that this compound can inhibit the growth of various pathogenic bacteria and fungi, making it a potential candidate for developing new antimicrobial agents. Additionally, its ability to scavenge free radicals suggests its potential use in combating oxidative stress-related diseases.

In the context of materials science, 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone has been explored as a precursor for synthesizing advanced materials with tailored properties. For instance, its ability to form stable coordination complexes with transition metals has led to its use in designing novel catalysts for organic transformations. Furthermore, its aromaticity and electron-withdrawing groups make it a suitable candidate for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent research has also highlighted the role of 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone in agricultural chemistry. Studies have shown that this compound can act as a plant growth regulator, enhancing the resistance of crops to environmental stresses such as drought and salinity. Its ability to modulate plant hormone signaling pathways makes it a valuable tool in sustainable agriculture practices.

The environmental impact of 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone has also been a subject of recent investigations. Researchers have assessed its biodegradability under various environmental conditions and found that it exhibits moderate persistence in soil and water systems. However, its potential toxicity to aquatic organisms has raised concerns about its safe disposal and usage in industrial settings. Regulatory agencies are increasingly requiring stringent guidelines for handling such compounds to minimize their ecological footprint.

In conclusion, 1-(3-(4-Chlorophenyl)-5-methylisoxazol-4-yl)ethanone is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.

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